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Compound of Interest

Compound Name: Codeine monohydrate

cat. No.: B1239579

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. When working with substances like Codeine monohydrate, a
comprehensive understanding of safety protocols and handling procedures is not just a matter
of compliance, but of personal and collective well-being. This guide provides essential,
immediate safety and logistical information, including detailed operational and disposal plans,
to foster a culture of safety and build deep trust in laboratory practices.

Codeine monohydrate, an opioid analgesic, requires careful handling due to its potential for
causing lightheadedness, dizziness, drowsiness, nausea, and respiratory depression.[1]
Allergic reactions are also possible.[1] It is classified as a Schedule Il controlled substance by
the DEA, indicating a high potential for abuse and dependence.[1][2]

Personal Protective Equipment (PPE)

The primary defense against exposure is the consistent and correct use of Personal Protective
Equipment. Engineering controls should always be the first line of defense to control
exposures.[1]

Recommended PPE for Handling Codeine Monohydrate:
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PPE Item Specification Rationale
Prevents dermal absorption.
) o Double-gloving provides an
Two pairs of powder-free nitrile . )
Gloves extra layer of protection, with

or neoprene gloves.[3][4]

one glove under the gown cuff

and one over.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][5]

Protects eyes from dust
particles and potential

splashes.

Face Protection

A face shield should be worn in
conjunction with goggles when

there is a risk of splashes.[5]

Provides a broader area of

protection for the face.

Gown

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting
cuffs.[3][4]

Protects the skin and personal
clothing from contamination.
Gowns should be changed
immediately after a spill or

every two to three hours.[6]

Respiratory Protection

An N95 respirator or higher,
particularly when handling
powders or if there is a risk of

aerosolization.[6]

Prevents inhalation of airborne
particles. Surgical masks do
not offer adequate respiratory

protection.[6]

Additional Protection

Disposable head, hair, beard,

and shoe covers.[4]

Minimizes the risk of
contamination of personal
areas and the laboratory

environment.

Occupational Exposure Limits

Adherence to established occupational exposure limits is critical in minimizing health risks

associated with Codeine monohydrate.

Organization

Exposure Limit (TWA - 8 Hr)

Pfizer OEL

0.07 mg/m3
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Note: This exposure limit is for Codeine Poly(styrene-divinylbenzene) Sulfonate, and should be
considered as a reference for Codeine monohydrate in the absence of a specific OEL.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Codeine monohydrate from receipt to disposal is essential
for maintaining a safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

e Store in a cool, dry, well-ventilated, and securely locked location, accessible only to
authorized personnel.[7]

o Keep the container tightly closed.[8]

e Maintain accurate records of the amount of substance received and stored, in compliance
with DEA regulations for Schedule Il substances.[9]

2. Preparation and Handling:

e Conduct all handling of Codeine monohydrate powder within a certified chemical fume
hood or other appropriate containment device to minimize inhalation exposure.

o Before handling, ensure all necessary PPE is donned correctly.

e Use dedicated equipment (spatulas, weighing paper, etc.) for handling Codeine
monohydrate to prevent cross-contamination.

» Avoid the formation of dust during handling.[2]

3. Spill Management:

 In the event of a spill, immediately evacuate the area and restrict access.
e Don the appropriate PPE, including respiratory protection.

o For small spills, gently cover the spill with an absorbent material to avoid raising dust.
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o Carefully sweep or scoop up the material and place it into a clearly labeled, sealed container
for hazardous waste disposal.[2]

o Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan: Waste Management Protocol

Proper disposal of Codeine monohydrate and contaminated materials is crucial to prevent
environmental contamination and potential diversion.

1. Waste Segregation and Collection:

o All waste contaminated with Codeine monohydrate, including unused product,
contaminated PPE, and cleaning materials, must be segregated as hazardous chemical
waste.

o Collect this waste in designated, clearly labeled, and leak-proof containers.
» Never dispose of Codeine monohydrate down the drain.[10]

2. Container Management:

o Keep waste containers securely closed when not in use.[10]

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[10]

3. Final Disposal:

o Dispose of the hazardous waste through a licensed and approved hazardous waste disposal
company.

 All disposal procedures must be in accordance with local, state, and federal regulations for
controlled substances and hazardous chemical waste.

¢ Maintain meticulous records of all waste disposal activities.
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Workflow for Safe Handling and Disposal of Codeine
Monohydrate

Receiving & Storage

Receive Shipment

:

Inspect Container

.

Secure Storage

Handling gperations Spill Management
Don Appropriate PPE Spill Occurs
Prepare in Fume Hood Evacuate & Restrict Area
Handle Substance Clean & Decontaminate

\Qite Disp&s&/

Segregate Contaminated Waste

:

Collect in Labeled Container

:

Dispose via Licensed Vendor
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Codeine monohydrate in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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